Cas no 36715-43-2 (Ethanone,1-(2-furanyl)-2-hydroxy-2-phenyl-)

• Product Name: Ethanone,1-(2-furanyl)-2-hydroxy-2-phenyl-
• CAS No: 36715-43-2
• MF: C₁₂H₁₀O₃
• MW: 202.206003665924
• CID: 322153
• PubChem ID: 275009
• Update Time: 2025-04-19

Ethanone,1-(2-furanyl)-2-hydroxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-furanyl)-2-hydroxy-2-phenyl-
• 1-(furan-2-yl)-2-hydroxy-2-phenylethanone
• 1-[2]Furyl-2-hydroxy-2-phenyl-aethanon
• 1-[2]furyl-2-hydroxy-2-phenyl-ethanone
• 1-furan-2-yl-2-hydroxy-2-phenyl-ethanone
• 2-(2-furyl)-2-oxo-1-phenylethanol
• 2-(Hydroxyphenylacetyl)furan
• 2-furyl
• 2-hydroxy-2-phenyl-1-(furan-2-yl)-ethanone
• AC1L5GSE
• AC1Q5G3B
• A-hydroxybenzyl ketone
• AR-1E1867
• NSC121397
• 1-(2-furanyl)-2-hydroxy-2-phenylethanone
• 1-(2-Furyl)-2-hydroxy-2-phenylethanone #
• 36715-43-2
• NSC-121397
• 1-(2-Furyl)-2-hydroxy-2-phenylethanone
• 2-Furyl alpha-hydroxybenzyl ketone
• OAQXMQGZCPHDDV-UHFFFAOYSA-N
• AKOS015906248
• DTXSID80298201

• Inchi： 1S/C12H10O3/c13-11(9-5-2-1-3-6-9)12(14)10-7-4-8-15-10/h1-8,11,13H
• InChI Key： OAQXMQGZCPHDDV-UHFFFAOYSA-N
• SMILES： OC(C(C1=CC=CO1)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.063
• Monoisotopic Mass: 202.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 357.2°Cat760mmHg
• Flash Point: 169.8°C
• Refractive Index: 1.585
• PSA: 50.44
• LogP: 2.19590